1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(3-methoxyphenyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H24N2O3/c1-16-5-3-8-19(13-16)25-15-20(23)22-11-9-21(10-12-22)17-6-4-7-18(14-17)24-2/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key: KRDLKYIVIFSXNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine, also known as MPMP, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a piperazine derivative, which has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways and the regulation of gene expression. 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to activate the MAPK/ERK pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the PI3K/Akt pathway, which is involved in cell growth and survival. Additionally, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to regulate the expression of various genes involved in cancer progression and depression.
Biochemical and Physiological Effects:
1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of neurotransmitter levels, and the regulation of gene expression. In cancer cells, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine induces apoptosis and inhibits angiogenesis, leading to the suppression of tumor growth. In depression and anxiety, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to increase the levels of serotonin and dopamine, which are neurotransmitters involved in mood regulation.

Advantages and Limitations for Lab Experiments

1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has several advantages for lab experiments, including its high purity and yield, as well as its potential therapeutic applications in various diseases. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine, including the investigation of its potential therapeutic applications in other diseases, the identification of its molecular targets, and the development of more efficient synthesis methods. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, which will be essential for its clinical development.
Conclusion:
In conclusion, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine is a piperazine derivative that has gained significant attention in the field of scientific research. Its potential therapeutic applications in various diseases, including cancer, depression, and anxiety, have been extensively studied. The synthesis of 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been achieved through various methods, and its mechanism of action involves the modulation of various signaling pathways and the regulation of gene expression. Further research is needed to fully understand its potential therapeutic applications and side effects, which will be essential for its clinical development.

Synthesis Methods

The synthesis of 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been achieved through various methods, including the reaction of 1-(3-methoxyphenyl)piperazine with 3-methylphenoxyacetyl chloride in the presence of a base. Another method involves the reaction of 1-(3-methoxyphenyl)piperazine with 3-methylphenoxyacetic acid in the presence of a coupling agent. These methods have been used to obtain 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine in high yields and purity.

Scientific Research Applications

1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, depression, and anxiety. In cancer research, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In depression and anxiety research, 1-(3-methoxyphenyl)-4-[(3-methylphenoxy)acetyl]piperazine has been shown to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine.